Cas no 17001-17-1 (9-Methylundecanoic acid)

• Product Name: 9-Methylundecanoic acid
• CAS No: 17001-17-1
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 122025
• PubChem ID: 5282638
• Update Time: 2025-11-02

9-Methylundecanoic acid Chemical and Physical Properties

Names and Identifiers

• 9-Methylundecanoic acid
• Undecanoic acid,9-methyl-
• 9-methyl-undecanoic acid
• 9-Methyl-undecansaeure
• 17001-17-1
• SCHEMBL2915129
• DTXSID10415227
• CHEBI:179758
• LMFA01020059
• 9-METHYLUNDECANOICACID
• QZCDMZMKQOGSQO-UHFFFAOYSA-N

• Inchi： 1S/C12H24O2/c1-3-11(2)9-7-5-4-6-8-10-12(13)14/h11H,3-10H2,1-2H3,(H,13,14)
• InChI Key： QZCDMZMKQOGSQO-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC(C)CC)=O

Computed Properties

• Exact Mass: 200.17800
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.8910 (rough estimate)
• Boiling Point: 293.36°C (estimate)
• Refractive Index: 1.4251 (estimate)
• PSA: 37.30000
• LogP: 3.84780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 9-Methylundecanoic acid

9-Methylundecanoic Acid (CAS No. 17001-17-1): Properties, Applications, and Market Insights

9-Methylundecanoic acid (CAS No. 17001-17-1) is a branched-chain fatty acid that has garnered significant attention in various industries due to its unique chemical properties and versatile applications. This compound, also known as 9-methylundecanoic acid, belongs to the family of methyl-substituted fatty acids, which are increasingly being studied for their potential in pharmaceuticals, cosmetics, and specialty chemicals. In this article, we delve into the molecular structure, properties, applications, and current market trends of this fascinating compound.

The molecular formula of 9-methylundecanoic acid is C₁₂H₂₄O₂, and it features a methyl group at the ninth carbon position of an undecanoic acid backbone. This structural feature imparts unique physicochemical properties, such as enhanced solubility in organic solvents and altered melting points compared to its linear counterparts. Researchers have found that branched-chain fatty acids like 9-methylundecanoic acid exhibit improved stability and bioavailability, making them attractive candidates for drug formulation and delivery systems.

One of the most prominent applications of 9-methylundecanoic acid is in the cosmetics industry, where it serves as a key ingredient in skincare formulations. Its molecular structure allows it to act as an effective emollient, providing moisturizing benefits while maintaining skin barrier function. Recent studies have also explored its potential as an anti-inflammatory agent, aligning with the growing consumer demand for natural and sustainable skincare ingredients. As the clean beauty movement gains momentum, 9-methylundecanoic acid is increasingly being incorporated into formulations that prioritize both efficacy and environmental safety.

In the pharmaceutical sector, 9-methylundecanoic acid has shown promise as a building block for prodrugs and drug delivery systems. Its ability to enhance the solubility of poorly water-soluble drugs has made it a subject of interest in formulation science. Additionally, researchers are investigating its potential role in metabolic disorders, given that branched-chain fatty acids can influence lipid metabolism. These developments coincide with the rising global focus on personalized medicine and targeted therapies, positioning 9-methylundecanoic acid as a compound with significant future potential.

The industrial applications of 9-methylundecanoic acid extend to the production of specialty chemicals, including lubricants and plasticizers. Its branched structure contributes to improved performance characteristics in these applications, such as enhanced thermal stability and reduced volatility. With industries increasingly seeking bio-based alternatives to petroleum-derived chemicals, 9-methylundecanoic acid and similar compounds are gaining attention as sustainable options. This trend is particularly relevant in the context of the circular economy and the push for greener manufacturing processes.

From a market perspective, the demand for 9-methylundecanoic acid is expected to grow steadily in the coming years. The compound's versatility across multiple industries, coupled with the increasing preference for specialty chemicals with tailored properties, drives this growth. Market analysts note that the Asia-Pacific region, particularly China and India, is emerging as a significant consumer of methyl-substituted fatty acids, fueled by expanding pharmaceutical and cosmetics sectors. Meanwhile, in North America and Europe, stringent regulations on conventional chemicals are accelerating the adoption of alternatives like 9-methylundecanoic acid.

Recent advancements in biotechnological production methods have made 9-methylundecanoic acid more accessible to manufacturers. Microbial fermentation techniques, in particular, offer a sustainable route to produce this compound at scale, addressing concerns about traditional chemical synthesis methods. These innovations align with the broader industry shift toward green chemistry and sustainable sourcing, topics that dominate current discussions in the chemical and pharmaceutical sectors.

For researchers and industry professionals seeking detailed information about 9-methylundecanoic acid, several key parameters are often requested. The compound typically appears as a colorless to pale yellow liquid at room temperature, with a melting point of approximately -10°C and a boiling point around 280°C. Its solubility profile shows good miscibility with most organic solvents but limited solubility in water. These characteristics make it particularly useful in formulations where controlled release or specific partitioning behavior is desired.

Quality control and analytical methods for 9-methylundecanoic acid typically involve techniques such as gas chromatography (GC) and high-performance liquid chromatography (HPLC). These methods ensure purity and consistency, which are critical for pharmaceutical and cosmetic applications. As regulatory requirements become more stringent worldwide, robust analytical protocols for compounds like 9-methylundecanoic acid are increasingly important for manufacturers and end-users alike.

Looking ahead, the scientific community continues to explore new applications for 9-methylundecanoic acid. Current research directions include its potential in antimicrobial formulations, given the growing challenge of antibiotic resistance, and its use in advanced material science applications. The compound's unique structure offers possibilities for creating novel polymers with tailored properties, an area of intense interest in materials development.

In conclusion, 9-methylundecanoic acid (CAS No. 17001-17-1) represents a versatile and valuable chemical with diverse applications across multiple industries. From its role in cutting-edge pharmaceutical formulations to its contributions to sustainable cosmetics and specialty chemicals, this methyl-substituted fatty acid continues to demonstrate its importance in modern chemistry. As research advances and market demands evolve, 9-methylundecanoic acid is poised to maintain its relevance in an increasingly complex and sustainability-focused chemical landscape.